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Compound of Interest

Compound Name: Amberlite CG-400

Cat. No.: B7765734

An In-depth Technical Guide to Amberlite™ CG-400: Safety, Handling, and Experimental
Applications

This guide provides comprehensive safety data, handling procedures, and a representative
experimental protocol for Amberlite™ CG-400, a strongly basic anion exchange resin. The
information is intended for researchers, scientists, and professionals in drug development and
related fields.

Safety Data Sheet (SDS) Summary

The following sections summarize the critical safety information derived from the material
safety data sheet for Amberlite™ CG-400.

Hazard Identification and Safety Precautions

Amberlite™ CG-400 may cause eye, skin, respiratory, and digestive tract irritation[1]. The
toxicological properties of the material have not been fully investigated[1]. It is classified as an
irritant, and caution should be exercised during handling[1][2].
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Hazard Information Details References

H315: Causes skin irritation;
o H319: Causes serious eye
GHS Classification o [3][4]
irritation; H335: May cause

respiratory irritation.

Hazard Codes Xi (Irritant) [2][3]

) 36/37/38 (Irritating to eyes,
Risk Statements ) ) [2][3]
respiratory system and skin)

26-36 (In case of contact with
eyes, rinse immediately with

Safety Statements plenty of water and seek [2][3]
medical advice; Wear suitable

protective clothing)

Precautionary Statements P261, P305 + P351 + P338 [3]

Appearance: Orange-yellow
crystalline powder. Caution!
) May cause eye and skin
Emergency Overview L [1]
irritation. May cause
respiratory and digestive tract

irritation.

Personal Protective Equipment (PPE) and Engineering
Controls

Proper protective measures are essential when working with Amberlite™ CG-400 to minimize
exposure and ensure safety.
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Protection Type Specification References

Use adequate ventilation to
Engineering Controls keep airborne concentrations [1]

low.

Wear appropriate protective
] eyeglasses or chemical safety
Eye/Face Protection ) [1][5]I6]
goggles (conforming to EN166

or OSHA 29 CFR 1910.133).

Wear appropriate protective
Skin Protection gloves and clothing to prevent [1][5][6]

skin exposure.

Follow OSHA (29 CFR

1910.134) or European

Standard EN 149 respirator
Respiratory Protection regulations. Use a [1][6]

NIOSH/MSHA or EN 149

approved respirator if

exposure limits are exceeded.

Physical and Chemical Properties

The physical and chemical characteristics of Amberlite™ CG-400 are summarized below. Note
that some properties are not readily available in the provided safety data sheets[1].
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Property Value References
Physical State Crystalline powder [1]
Appearance Orange-yellow [1]
Molecular Formula C21H26N203 [21[31[4]
Molecular Weight 354.44 g/mol [21[3]1[4]
Density 1.3+0.1 g/cm3 [3]

Boiling Point 543.0 £ 50.0 °C at 760 mmHg [3]

Flash Point 282.2+30.1°C [3]

Solubility Not available [1]

pH Not available [1]

Handling, Storage, and Emergency Procedures

Proper handling and storage are crucial for maintaining the stability and safety of the resin.

Handling and Storage Workflow

The following diagram illustrates the recommended workflow for the safe handling and storage
of Amberlite™ CG-400.
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Receive Product

Inspect Container for Damage

Store in a Tightly Closed Container

Store in Cool, Dry, Well-Ventilated Area

Keep Away from Incompatible Substances (e.g., Strong Oxidants)

Receiving|& Storage
Don Appropriate PPE

(Goggles, Gloves, Lab Coat)

Use with Adequate Ventilation

Avoid Contact with Eyes, Skin, Clothing

Avoid Ingestion and Inhalation For Spills: Clean Up Immediately

Wash Thoroughly After Handling Sweep Up or Absorb Material

Laboratory Use

End of Use

Place into a Suitable, Clean, Dry,
Closed Container for Disposal

Spill & Disposal

Diagram 1: Safe Handling and Storage Workflow

Click to download full resolution via product page

Caption: Workflow for receiving, storing, handling, and disposing of Amberlite™ CG-400.

Handling:
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Wash thoroughly after handling[1].

Use with adequate ventilation to keep airborne concentrations low[1].

Avoid contact with eyes, skin, and clothing[1].

Keep the container tightly closed[1].

Avoid ingestion and inhalation[1].
Storage:
o Store in a tightly closed container[1].

» Store in a cool, dry, well-ventilated area away from incompatible substances like strong
oxidants[1].

e The recommended storage temperature is around 20°C[1].

Stability and Reactivity

o Chemical Stability: The resin is stable under normal temperatures and pressures[1].
» Conditions to Avoid: Avoid incompatible materials and strong oxidants[1].
e Incompatibilities: It is incompatible with oxidizing agents[1].

o Hazardous Decomposition Products: Decomposition may produce hydrogen chloride, carbon
monoxide, carbon dioxide, and other irritating and toxic fumes[1].

First-Aid and Emergency Measures

In case of exposure, follow these first-aid measures immediately.
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Exposure Route

First-Aid Procedure

References

Eyes

Flush eyes with plenty of water
for at least 15 minutes,
occasionally lifting the upper
and lower eyelids. Get medical

aid.

[1]

Skin

Get medical aid. Flush skin
with plenty of water for at least
15 minutes while removing
contaminated clothing and

shoes.

[1]

Ingestion

Get medical aid. Do NOT
induce vomiting. If conscious
and alert, rinse mouth and
drink 2-4 cupfuls of milk or

water.

[1]

Inhalation

Remove from exposure to
fresh air immediately. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get
medical aid.

[1]

Spills/Leaks

Clean up spills immediately.
Sweep up or absorb the
material and place it into a
suitable clean, dry, closed
container for disposal. Ensure

adequate ventilation.

[1]

Fire Fighting

Use water spray, dry chemical,
carbon dioxide, or appropriate
foam. Wear a self-contained
breathing apparatus (SCBA)

and full protective gear.

[1]5]
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Experimental Protocols: Anion-Exchange
Chromatography

Amberlite™ CG-400 is a strong anion-exchange resin used in low-pressure liquid
chromatography (LPLC) for the separation and purification of molecules such as amino acids
and proteins[7]. The following is a generalized protocol for its use in a laboratory setting.

General Experimental Workflow

The diagram below outlines the typical steps for performing column chromatography with an
ion-exchange resin like Amberlite™ CG-400.
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1. Resin Preparation
(Washing & Swelling)

l

2. Column Packing
(Create a uniform resin bed)

l

3. Equilibration
(Wash with binding buffer until pH/conductivity is stable)

/ *®

4. Sample Loading
(Apply sample solution to the column)

/

5. Wash Step
(Elute unbound molecules with binding buffer)

/

6. Elution
(Elute bound target molecules using a high-salt or pH-shifted buffer) i

/
/
/
e
7z
-
-

7. Regeneration
(Strip all remaining molecules and recharge resin for reuse)

-

For subsequent runs

Diagram 2: General lon-Exchange Chromatography Workflow

Click to download full resolution via product page

Caption: A step-by-step workflow for a typical anion-exchange chromatography experiment.

Detailed Methodologies

1. Resin Preparation (Pre-treatment):
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To wet the resin and remove preservatives, suspend the required amount in methanol or
another suitable organic solvent and allow it to swell[8]. This can take from a couple of hours
to overnight.

Wash the resin extensively with deionized water to remove the organic solvent and any
impurities[8]. This is often done in a large beaker, allowing the resin to settle and decanting
the supernatant.

The resin may be further washed with high-concentration salt solutions (e.g., 1 M NaCl)
followed by acid and base washes (e.g., 0.1 M HCl and 0.1 M NaOH) to remove any residual
contaminants, with thorough water rinses between each step|8].

. Column Packing:
Create a slurry of the prepared resin in the desired starting buffer (binding buffer).

Pour the slurry into the chromatography column in a single, continuous motion to avoid
introducing air bubbles and to ensure a homogenous, stable packed bed[7].

Allow the resin to settle under gravity or low pressure. The final packed bed should be
uniform and free of cracks or channels.

. Equilibration:
Once packed, wash the column with 5-10 column volumes (CVs) of the binding buffer.

Monitor the pH and conductivity of the effluent. The column is equilibrated when the pH and
conductivity of the effluent match that of the influent binding buffer.

. Sample Application:

The sample should be prepared in the binding buffer to ensure the target molecules have the
appropriate charge to bind to the resin.

Load the sample onto the top of the column carefully to avoid disturbing the resin bed[7].

. Wash Step:

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.researchgate.net/post/How-do-I-prepare-Amberlite-XAD-4-resin-to-use-in-separation
https://www.researchgate.net/post/How-do-I-prepare-Amberlite-XAD-4-resin-to-use-in-separation
https://www.researchgate.net/post/How-do-I-prepare-Amberlite-XAD-4-resin-to-use-in-separation
https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/marketing/global/documents/311/511/resins-selection-guide-br8823en-mk.pdf
https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/marketing/global/documents/311/511/resins-selection-guide-br8823en-mk.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 After loading, wash the column with several CVs of the binding buffer.

e This step removes molecules that did not bind to the resin. Collect the flow-through and
monitor the UV absorbance (typically at 280 nm for proteins) until it returns to baseline.

6. Elution:

» Elute the bound target molecules by changing the buffer conditions. This is typically achieved
by:

o Increasing Salt Concentration: Introduce a linear gradient or a step-wise increase in the
salt concentration (e.g., NaCl) of the buffer. The counter-ions will compete with the bound
molecules for the charged sites on the resin, causing the target molecules to elute.

o Changing pH: Altering the pH of the buffer to change the net charge of the target molecule,
causing it to lose its affinity for the resin.

o Collect fractions throughout the elution process for later analysis (e.g., SDS-PAGE, activity
assays).

7. Regeneration:

 After the target molecule has been eluted, strip any remaining tightly bound substances from
the column by washing with a high-concentration salt buffer (e.g., 1-2 M NaCl).

e The column can then be re-equilibrated with the binding buffer for another run or stored in an
appropriate solution (e.g., 20% ethanol) to prevent microbial growth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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